Cas no 1803775-18-9 (Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate)
Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate
-
- Inchi: 1S/C10H8N2O5/c1-2-17-10(14)7-3-6(5-11)4-8(13)9(7)12(15)16/h3-4,13H,2H2,1H3
- InChI Key: PFVSFTYSAHBBMX-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C#N)C=C(C=1[N+](=O)[O-])O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 355
- XLogP3: 1.9
- Topological Polar Surface Area: 116
Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003740-250mg |
Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate |
1803775-18-9 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015003740-500mg |
Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate |
1803775-18-9 | 97% | 500mg |
790.55 USD | 2021-06-21 | |
| Alichem | A015003740-1g |
Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate |
1803775-18-9 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate
Introduction to Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate (CAS No. 1803775-18-9)
Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate (CAS No. 1803775-18-9) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including a cyano group, a hydroxyl group, and a nitro group, which contribute to its diverse chemical properties and potential applications.
The chemical structure of Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate can be represented as C10H9N2O4. The presence of these functional groups imparts the molecule with both electron-withdrawing and electron-donating characteristics, making it an interesting candidate for various chemical reactions and biological studies. The cyano group, in particular, is known for its ability to participate in nucleophilic addition reactions and can be readily converted into other functional groups such as carboxylic acids or amines through various synthetic pathways.
In recent years, Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate has been the subject of numerous scientific investigations due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate has also been explored for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate could be further developed as a novel chemotherapeutic agent for the treatment of cancer.
The pharmacokinetic properties of Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate have also been studied to evaluate its suitability for drug development. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for the successful development of oral medications. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.
In the context of drug discovery, the synthetic accessibility of Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate is another important consideration. The compound can be synthesized through a series of well-established chemical reactions, making it relatively easy to produce on a larger scale. This synthetic flexibility allows researchers to modify the structure of the compound to optimize its biological activity and pharmacological properties.
The potential applications of Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate extend beyond medicinal chemistry. In materials science, this compound has been investigated for its use in the development of functional materials with unique optical and electronic properties. The presence of the cyano and nitro groups can influence the electronic structure of materials, making them suitable for applications in optoelectronics and sensing technologies.
In conclusion, Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate (CAS No. 1803775-18-9) is a versatile organic compound with significant potential in various scientific and industrial fields. Its unique combination of functional groups provides a foundation for further research into its biological activities and material properties. As ongoing studies continue to uncover new insights into this compound, it is likely that Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate will play an increasingly important role in the development of novel therapeutic agents and advanced materials.
1803775-18-9 (Ethyl 5-cyano-3-hydroxy-2-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)